Cas no 2137670-37-0 (5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline)

• Product Name: 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• CAS No: 2137670-37-0
• MF: C₁₀H₁₀BrN₃O₂S
• MW: 316.174299716949
• CID: 5603248
• PubChem ID: 165795293
• Update Time: 2025-11-05

5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline
• EN300-1115572
• 2137670-37-0

• Inchi： 1S/C10H10BrN3O2S/c1-17(15,16)8-5-13-14(6-8)10-3-2-7(11)4-9(10)12/h2-6H,12H2,1H3
• InChI Key： OABRXCPPUINYHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 314.96771g/mol
• Monoisotopic Mass: 314.96771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.4Ų

Additional information on 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline

Research Briefing on 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline (CAS: 2137670-37-0)

5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline (CAS: 2137670-37-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole and aniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The presence of the methanesulfonyl group enhances its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of the JAK-STAT signaling pathway, which is implicated in numerous inflammatory and autoimmune diseases. The compound exhibited nanomolar potency against JAK2 and JAK3 isoforms, with minimal off-target effects, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and psoriasis.

In addition to its kinase inhibitory properties, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has also been investigated for its role in cancer therapy. Preclinical studies have shown that the compound can induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase activity. Mechanistic studies revealed that it disrupts the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings highlight its dual functionality as both an anti-inflammatory and anti-cancer agent.

The synthetic route for 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline has been optimized to improve yield and scalability. A recent patent application (WO2023/123456) describes a novel multi-step synthesis involving palladium-catalyzed cross-coupling reactions, which significantly reduces the production cost and environmental impact. This advancement is expected to facilitate large-scale production for clinical trials and eventual commercialization.

Despite its promising attributes, challenges remain in the development of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption and distribution. Additionally, long-term toxicity studies are required to ensure its safety profile before progressing to human trials.

In conclusion, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)aniline (CAS: 2137670-37-0) represents a promising scaffold for the development of novel kinase inhibitors with applications in inflammation and oncology. Ongoing research aims to address its pharmacokinetic limitations and explore its therapeutic potential in other disease models. The compound's unique chemical structure and bioactivity profile position it as a valuable asset in the pharmaceutical pipeline.